Cas no 2171713-66-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171713-66-7
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6128332
• PubChem ID: 165583627
• Update Time: 2025-06-24

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid
• 2171713-66-7
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]-3-methylazetidine-3-carboxylic acid
• EN300-1540384

• Inchi： 1S/C25H26N2O6/c1-25(23(29)30)13-27(14-25)22(28)21-20(10-11-32-21)26-24(31)33-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21H,10-14H2,1H3,(H,26,31)(H,29,30)
• InChI Key： DTRWZVZEIGJWNS-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CC(C(=O)O)(C)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171713-66-7)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171713-66-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Oxa-Pro-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable building block in the development of novel drugs and peptides.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The oxolane ring, also known as tetrahydrofuran, provides additional structural rigidity and can influence the conformational properties of the molecule. The proline derivative, specifically the 3-methylazetidine moiety, adds further complexity and functionality, making this compound a versatile reagent in organic synthesis.

Recent studies have highlighted the potential of Fmoc-Oxa-Pro-OH in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Oxa-Pro-OH exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead compound for the treatment of inflammatory diseases.

In addition to its applications in peptidomimetic design, Fmoc-Oxa-Pro-OH has also been explored for its use in the synthesis of small molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is implicated in various diseases. A recent paper in Chemical Science reported the successful synthesis of a series of Fmoc-Oxa-Pro-OH derivatives that effectively inhibited the interaction between two key proteins involved in cancer progression, opening new avenues for cancer therapy.

The synthetic route to Fmoc-Oxa-Pro-OH involves several well-established chemical transformations. The initial step typically involves the protection of an amino acid with the Fmoc group, followed by ring formation to introduce the oxolane ring. Subsequent functionalization steps can then be carried out to introduce additional substituents or modify existing ones. The versatility of this synthetic pathway allows for the preparation of a wide range of structurally diverse compounds, each with unique biological activities.

In terms of safety and handling, Fmoc-Oxa-Pro-OH should be stored under dry conditions and protected from light to maintain its stability. It is important to note that while this compound is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to ensure safety.

The future prospects for Fmoc-Oxa-Pro-OH are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, efforts are underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models of various diseases. Additionally, advances in combinatorial chemistry and high-throughput screening technologies are expected to accelerate the identification of novel derivatives with enhanced therapeutic potential.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171713-66-7) is a multifaceted compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for the development of new therapeutic agents and bioactive molecules. As research progresses, it is likely that this compound will continue to play a pivotal role in advancing our understanding and treatment of various diseases.